Cas no 90434-19-8 (1,3-Dibromo-2,4-dimethylbenzene)

1,3-Dibromo-2,4-dimethylbenzene structure
90434-19-8 structure
Product Name:1,3-Dibromo-2,4-dimethylbenzene
CAS No:90434-19-8
MF:C8H8Br2
MW:263.957120895386
MDL:MFCD11846009
CID:1029347
PubChem ID:34344
Update Time:2024-10-26

1,3-Dibromo-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo-2,4-dimethylbenzene
    • 2,4-Dibromo-m-xylene
    • 1,3-Dibrom-2,4-dimethyl-benzol
    • 1,3-dibromo-2,4-dimethyl-benzene
    • 2,4-Dibrom-m-xylol
    • 1,3-Dibromo-2,4-dimethylbenzene (ACI)
    • m-Xylene, 2,4-dibromo- (7CI)
    • AKOS015995440
    • 90434-19-8
    • EN300-2003030
    • CS-0061133
    • Benzene, 1,3-dibromo-2,4-dimethyl-
    • SCHEMBL3396598
    • AS-45887
    • SY239595
    • CK2331
    • DB-078685
    • 2.4-Dibrom-1.3-dimethylbenzol
    • MFCD11846009
    • DTXSID00275094
    • MDL： MFCD11846009
    • Inchi： 1S/C8H8Br2/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,1-2H3
    • InChI Key： IMZDRWXCQFBOJD-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=C(Br)C(C)=CC=1

Computed Properties

  • Exact Mass: 261.89900
  • Monoisotopic Mass: 261.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.710
  • Boiling Point: 269 ºC
  • Flash Point: 125 ºC
  • PSA: 0.00000
  • LogP: 3.82840

1,3-Dibromo-2,4-dimethylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-Dibromo-2,4-dimethylbenzene Pricemore >>

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1,3-Dibromo-2,4-dimethylbenzene Production Method

Production Method 1

632-46-2 632-46-2
90434-19-8 90434-19-8
576-22-7 576-22-7
Reaction Conditions
1.1 Reagents: Tripotassium phosphate ,  Tetrabutylammonium tribromide Solvents: Acetonitrile ;  16 h, 100 °C
Reference
Transition-metal-free decarboxylative bromination of aromatic carboxylic acids
Quibell, Jacob M.; et al, Chemical Science, 2018, 9(15), 3860-3865

Production Method 2

90434-19-8 90434-19-8
615-87-2 615-87-2
Reaction Conditions
1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, dichlorobromate(1-) (1:1) Catalysts: Zinc bromide Solvents: Nitromethane
Reference
Bromination of aromatic hydrocarbons with tetraalkylammonium dichlorobromate(1-). II
Negoro, Takeshi; et al, Wakayama Daigaku Kyoikugakubu Kiyo, 2002, 52, 27-46

Production Method 3

90434-19-8 90434-19-8
615-87-2 615-87-2
576-22-7 576-22-7
583-70-0 583-70-0
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ;  1 min, rt
Reference
One-pot aromatic bromination-rearrangement catalyzed by GaCl3
Arisawa, Mieko; et al, ARKIVOC (Gainesville, 2003, (8), 24-34

Production Method 4

90434-19-8 90434-19-8
556-96-7 556-96-7
615-87-2 615-87-2
576-22-7 576-22-7
583-70-0 583-70-0
100189-84-2 100189-84-2
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ;  12 h, rt
Reference
One-pot aromatic bromination-rearrangement catalyzed by GaCl3
Arisawa, Mieko; et al, ARKIVOC (Gainesville, 2003, (8), 24-34

1,3-Dibromo-2,4-dimethylbenzene Raw materials

1,3-Dibromo-2,4-dimethylbenzene Preparation Products

1,3-Dibromo-2,4-dimethylbenzene Related Literature

90434-19-8 (1,3-Dibromo-2,4-dimethylbenzene) Related Products

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